![molecular formula C23H27N3O4S B384219 5-(3,4-dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione CAS No. 537044-42-1](/img/structure/B384219.png)
5-(3,4-dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
Overview
Description
Synthesis Analysis
The synthesis of pyrimido[4,5-b]quinolines has been a challenging topic in medicinal chemistry. Researchers have employed various strategies to achieve this nucleus. Notably, starting materials such as quinoline derivatives and isatins have been utilized. Multi-component one-pot synthetic approaches, involving barbituric or thiobarbituric acid, amines, and aldehydes, have contributed to the synthesis of pyrimido[4,5-b]quinolines. Recent advancements in green chemistry techniques have further improved the synthetic routes over the last two decades .
Scientific Research Applications
Suzuki–Miyaura Coupling
This compound can be used in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Antitumor Activity
The compound has shown significant antitumor activity. In particular, compounds 4b and 10f, which are derivatives of the compound, demonstrated significant broad-spectrum antitumor activity against most of the tested sub-panel tumor cell lines .
Antioxidant Agents
The compound and its derivatives have been evaluated as antioxidant agents, compared to ascorbic acid as a reference drug .
Pd-catalyzed Oxidative C–H/C–H Coupling
The compound can be used in the preparation of a series of 5-alkyl through Pd-catalyzed oxidative C–H/C–H coupling, a new, simple, mild, atom economical homopolymerization method .
Mechanism of Action
Target of Action
It’s known that pyrimidoquinoline derivatives, to which this compound belongs, have been found to possess anticancer , antibacterial , anti-inflammatory , and antioxidant activities . The specific targets would depend on the disease condition being treated.
Mode of Action
It’s known that the type and degree of substitution of both the quinoline and the pyrimidine ring systems have profound effects on the biological activity of a given substrate .
Result of Action
It’s known that some pyrimidoquinoline derivatives have shown potential toxicological properties .
properties
IUPAC Name |
5-(3,4-dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4S/c1-6-31-22-25-20-19(21(28)26-22)17(12-7-8-15(29-4)16(9-12)30-5)18-13(24-20)10-23(2,3)11-14(18)27/h7-9,17H,6,10-11H2,1-5H3,(H2,24,25,26,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZSOLYLEDFKZJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC(=C(C=C4)OC)OC)C(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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